molecular formula C17H14N2O3 B8282729 3-benzyloxy-1-phenyl-1H-pyrazole-5-carboxylic acid

3-benzyloxy-1-phenyl-1H-pyrazole-5-carboxylic acid

Cat. No.: B8282729
M. Wt: 294.30 g/mol
InChI Key: GLZHMCJWXRCPGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-benzyloxy-1-phenyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C17H14N2O3 and its molecular weight is 294.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H14N2O3

Molecular Weight

294.30 g/mol

IUPAC Name

2-phenyl-5-phenylmethoxypyrazole-3-carboxylic acid

InChI

InChI=1S/C17H14N2O3/c20-17(21)15-11-16(22-12-13-7-3-1-4-8-13)18-19(15)14-9-5-2-6-10-14/h1-11H,12H2,(H,20,21)

InChI Key

GLZHMCJWXRCPGZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=NN(C(=C2)C(=O)O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of benzyl 3-benzyloxy-1-phenyl-1H-pyrazole-5-carboxylate (50.88 g), 1N aqueous sodium hydroxide solution (200 ml), tetrahydrofuran (200 ml) and ethanol (200 ml) was refluxed at room temperature for 5 hrs. 1N Hydrochloric acid (200 ml) was added and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated. The obtained colorless crystals were collected by filtration to give 3-benzyloxy-1-phenyl-1H-pyrazole-5-carboxylic acid (36.91 g, yield 95%), which was then recrystallized from acetone-isopropyl ether. melting point: 163–164° C.
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benzyl 3-benzyloxy-1-phenyl-1H-pyrazole-5-carboxylate
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